2-amino-6-methoxy-3,4-dihydronaphthalen-1(2H)-one hydrochloride
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Description
2-amino-6-methoxy-3,4-dihydronaphthalen-1(2H)-one hydrochloride is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69. The purity is usually 95%.
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Scientific Research Applications
Selective O-Methyloxime Formation
Research by Collins, Fallon, and Skene (1994) explored the selective formation of O-methyloxime from a derivative of 2-amino-6-methoxy-3,4-dihydronaphthalen-1(2H)-one, highlighting its utility in synthetic chemistry. The study demonstrated the formation of O-methyloxime derivatives and their structural characterization, emphasizing the compound's role in facilitating complex chemical transformations (Collins et al., 1994).
Chemoenzymatic Synthesis
Orsini et al. (2002) described a chemoenzymatic synthesis process involving a derivative of 2-amino-6-methoxy-3,4-dihydronaphthalen-1(2H)-one. This process was applied to synthesize precursors for 5-hydroxytryptamine receptor agonists, demonstrating the compound's significance in the development of therapeutic agents (Orsini et al., 2002).
Sphingosine-1-Phosphate Receptor Agonist Development
Kurata et al. (2017) discovered a sphingosine-1-phosphate (S1P) receptor agonist, ceralifimod (ONO-4641), based on a 1-methyl-3,4-dihydronaphthalene structure. This agonist, targeting S1P1 and S1P5 receptors, was developed for treating autoimmune diseases, showcasing the compound's application in therapeutic advancements (Kurata et al., 2017).
Novel Oximes as Enzyme Inhibitors
Yan and Hartmann (1998) synthesized oximes of 2-aryl-6-methoxy-3,4-dihydronaphthalene to evaluate their potential as inhibitors of 17α-hydroxylase-C17,20-lyase (P450 17), a critical enzyme in steroidogenesis. Although the oximes showed marginal inhibitory activity, this work highlights the compound's potential in drug development research (Yan & Hartmann, 1998).
Properties
IUPAC Name |
2-amino-6-methoxy-3,4-dihydro-2H-naphthalen-1-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2.ClH/c1-14-8-3-4-9-7(6-8)2-5-10(12)11(9)13;/h3-4,6,10H,2,5,12H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVSCDSTWVBMOSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=O)C(CC2)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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